Cas no 133561-39-4 ([1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro-)

• Product Name: [1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro-
• CAS No: 133561-39-4
• MF: C₁₂H₁₀N₄O₄
• MW: 274.23220205307
• CID: 208999
• PubChem ID: 5486850
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-diamine,2',4-dinitro-
• 2,4'-diamino-2',4-dinitrobiphenyl
• 4-(2-amino-4-nitrophenyl)-3-nitroaniline
• AC1NUOVA
• ACMC-1C2JB
• AG-D-68343
• Benzenamine, 2-(4-amino-2-nitrophenyl)-5-nitro-
• CCRIS 5361
• CTK4B8606
• 133561-39-4
• 2,4/'-diamino-2/',4-dinitrobiphenyl
• 2,4'-Diamino-2,'4-dinitrobiphenyl
• DTXSID50158181

• Inchi： 1S/C12H10N4O4/c13-7-1-3-10(12(5-7)16(19)20)9-4-2-8(15(17)18)6-11(9)14/h1-6H,13-14H2
• InChI Key： VFOOHDPIWYRUFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C1C=CC(=CC=1N)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 274.0703
• Monoisotopic Mass: 274.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 138.32